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Compound of Interest

Compound Name: Fura-PE3

Cat. No.: B1227955

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the fluorescent calcium indicator, Fura-PE3, including detailed
operational and disposal plans.

Personal Protective Equipment (PPE)

When handling Fura-PE3, a comprehensive approach to personal protection is crucial to
minimize exposure and ensure a safe laboratory environment. The following table summarizes
the required and recommended PPE.
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Area of Protection Required PPE Recommended PPE  Rationale

Protects against

) Chemical splash potential splashes of
] Safety glasses with _
Eye Protection ) ) goggles or a face Fura-PES3 solutions,
side shields ) )
shield which can cause eye
irritation.
Prevents skin contact.
Fura-PE3 is often
Compatible chemical- dissolved in DMSO,
Hand Protection resistant gloves (e.g., Double gloving which can facilitate
Nitrile or Butyl rubber) the absorption of
substances through
the skin.
] ] Protects clothing and
] Chemical-resistant ] ]
Body Protection Laboratory coat skin from spills and
apron
P contamination.
Recommended when
] handling the solid
Not generally required
] form of Fura-PE3 to
, ] when handling NIOSH-approved o )
Respiratory Protection ) ] ) avoid inhalation of
solutions in a well- respirator

) dust particles, or if
ventilated area. o
working in an area

with poor ventilation.

Operational Plan: From Receipt to Experiment

Proper handling of Fura-PE3 from the moment it arrives in the laboratory until its use in
experiments is critical for both safety and experimental success.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

» Store: Store the lyophilized Fura-PE3 solid desiccated and protected from light at -20°C.[1]
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o Documentation: Maintain a clear record of the date of receipt and storage conditions.

Reconstitution and Preparation of Stock Solutions

Fura-PE3 is typically dissolved in anhydrous dimethyl sulfoxide (DMSO) to create a stock
solution.

e Acclimate: Allow the vial of Fura-PE3 and the anhydrous DMSO to warm to room
temperature before opening to prevent condensation of moisture, which can hydrolyze the
AM ester.

e Dissolve: Under a chemical fume hood, add the appropriate volume of anhydrous DMSO to
the vial to create a 1-10 mM stock solution.[1]

o Storage of Stock Solution: Aliquot the stock solution into smaller, single-use volumes and
store in tightly sealed vials at -20°C, protected from light and moisture. Properly stored, the
DMSO stock solution should be stable for several months.[1]

Fura-PE3 Handling and Reconstitution Workflow

Experimental Protocol: Cell Loading

The following is a general protocol for loading cells with Fura-PE3 AM. Optimization may be
required for specific cell types and experimental conditions.

o Prepare Loading Buffer: Prepare a suitable physiological buffer, such as Hanks' Balanced
Salt Solution (HBSS) or a HEPES-buffered saline, with a pH between 7.2 and 7.4.[2]

o Prepare Working Solution: Dilute the Fura-PE3 AM stock solution into the loading buffer to a
final concentration typically in the range of 1-5 uM.[1] To aid in the dispersion of the dye in
the aqueous buffer, it can be beneficial to first mix the DMSO stock solution with a non-ionic
detergent like Pluronic® F-127.[1]

e Cell Loading:
o For adherent cells, remove the culture medium and wash the cells with the loading buffer.

o Add the Fura-PE3 AM working solution to the cells.
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o Incubate for 15-60 minutes at room temperature or 37°C, protected from light.[1] The
optimal time and temperature should be determined empirically.

e Washing: After incubation, wash the cells with fresh loading buffer to remove any
extracellular dye.

o De-esterification: Allow the cells to incubate for an additional period (typically 30 minutes) to
ensure complete hydrolysis of the AM ester by intracellular esterases, which traps the active
form of the dye inside the cells.
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Disposal Plan

Proper disposal of Fura-PE3 and associated waste is essential to prevent environmental
contamination and ensure compliance with institutional and regulatory guidelines.

Waste Segregation
e Liquid Waste:

o Collect all solutions containing Fura-PE3 and DMSO in a designated, sealed, and clearly

labeled hazardous waste container.[3]

o The label should include "Dimethyl Sulfoxide Waste" and "Fura-PE3 Waste," along with
the concentrations of each component.[3]

o Do not mix this waste with other waste streams, particularly aqueous waste.[4]
e Solid Waste:

o Dispose of all contaminated lab supplies, including pipette tips, vials, and gloves, in a
designated solid hazardous waste container.[3]

o The container should be clearly labeled as "DMSO-Contaminated Solid Waste" and "Fura-
PE3 Contaminated Waste."[3]

Disposal Procedure

o Collection: Accumulate hazardous waste in designated, properly labeled containers in a
designated waste accumulation area within the laboratory.

o Storage: Store waste containers in a well-ventilated area, away from incompatible materials.

» Pickup: Arrange for chemical waste pickup through your institution's Environmental Health &
Safety (EHS) department.[3] Do not dispose of Fura-PE3 or DMSO down the drain or in the
regular trash.[5]
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Waste Type Container Labeling Disposal Method
Collection by
Liquid Waste (Fura- ) "Hazardous Waste," institutional EHS for
] Sealed, chemical- ) ] o )
PE3 in DMSO, buffer ) ) "Dimethyl Sulfoxide," incineration or other
_ resistant container _
solutions) "Fura-PE3" approved disposal
methods.

"Hazardous Waste,"

"DMSO- Collection by
Contaminated,” "Fura-  institutional EHS.
PE3 Contaminated"

Solid Waste Designated solid
(Contaminated gloves, hazardous waste

pipette tips, vials) container

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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